6-Chloro-3-(2-chlorophenyl)-2,2-dioxo-1,2lambda6,3-benzoxathiazin-4-one

• IUPAC Name: 6-chloro-3-(2-chlorophenyl)-2,2-dioxo-1,2λ6,3-benzoxathiazin-4-one
• InChI: InChI=1S/C13H7Cl2NO4S/c14-8-5-6-12-9(7-8)13(17)16(21(18,19)20-12)11-4-2-1-3-10(11)15/h1-7H
• InChI Key: FTDQIGPMCXOGQE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N2C(=O)C3=C(C=CC(=C3)Cl)OS2(=O)=O)Cl
• Molecular Formula: C13H7Cl2NO4S
• Molecular Weight: 344.2 g/mol

Description

The compound “6-Chloro-3-(2-chlorophenyl)-2,2-dioxo-1,2lambda6,3-benzoxathiazin-4-one” is a complex organic molecule. It contains a benzoxathiazinone core, which is a type of heterocyclic compound. Heterocycles are commonly found in many biologically active compounds.

Scientific Research Applications

Environmental Impact and Remediation

Chlorophenols (CPs), structurally related to the compound of interest, are recognized for their environmental persistence and potential as precursors to dioxins in chemical and thermal processes, including Municipal Solid Waste Incineration (MSWI). CPs are products of incomplete combustion and can be generated through various pathways, potentially leading to environmental contamination. The study of CPs in MSWI processes has highlighted the correlation between CP concentrations and the formation of dioxins, suggesting a significant environmental impact (Yaqi Peng et al., 2016).

Analytical and Antioxidant Capacity Assays

The analytical assessment of antioxidant capacity is crucial in various fields, including food science and pharmacology. Methods such as the ABTS/PP Decolorization Assay are used to determine the antioxidant capacity of compounds. These assays are relevant for evaluating the potential health benefits of various compounds, including chlorinated benzoxathiazinones, which may exhibit antioxidant properties. The review by I. Ilyasov et al. (2020) elucidates reaction pathways in ABTS-based assays, highlighting the importance of understanding these pathways for accurate antioxidant capacity evaluation (I. Ilyasov et al., 2020).

Biological Activity and Pharmacological Potential

1,2-Benzoxathiin-4(3H)-one 2,2-dioxide, a compound structurally related to the chemical of interest, has shown high synthetic and pharmacological potential. The synthesis, chemical transformations, and biological activity of derivatives containing a sultone core (such as 1,2-benzoxathiin-4(3H)-one 2,2-dioxide) have been explored, indicating possibilities for constructing new molecular systems with attractive pharmacological properties. This analysis suggests that derivatives of benzoxathiazinones could have diverse pharmacological applications, including anticoagulant, antimicrobial, and antitumor properties (Halyna V. Hryhoriv et al., 2021).